Dynamic response of ultrathin highly dense ZIF-8 nanofilms†

Chemical Communications Pub Date: 2014-08-15 DOI: 10.1039/C4CC04754K

Abstract

Ultrathin ZIF-8 nanofilms are prepared by facile step-by-step dip coating. A critical withdrawal speed allows for films with a very uniform minimum thickness. The high refractive index of the films denotes the absence of mesopores. The dynamic response of the films to CO2 exposure resembles behaviour observed for non-equilibrium organic polymers.

Graphical abstract: Dynamic response of ultrathin highly dense ZIF-8 nanofilms
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